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Compound of Interest

Compound Name: m3OMG

Cat. No.: B1208855 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 3-O-methyl-D-glucose (m3OMG)

dosage and administration for in vivo animal studies. This document includes quantitative data

summaries, detailed experimental protocols, and visualizations of relevant biological pathways

to guide researchers in designing and executing their experiments.

Quantitative Data Summary
The following table summarizes reported dosages of m3OMG used in various in vivo animal

studies. It is crucial to note that the optimal dosage can vary depending on the animal model,

research question, and experimental design. The provided data should serve as a starting point

for dose-ranging studies.
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Animal
Model

Dosage
Range

Route of
Administrat
ion

Frequency
Application/
Observed
Effect

Citation(s)

Rat Up to 2 g/kg
Intravenous

(IV)
Single dose

Study of brain

glucose and

lactate levels.

[1]

Mouse
Not explicitly

stated

Intravenous

(IV) or

Intraperitonea

l (IP)

Single dose,

prior to

alloxan

Protection

against

alloxan-

induced

diabetes.[2]

Mouse 3 g/kg
Intravenous

(IV)
Single dose

CEST MRI

contrast

agent for

brain tumor

detection.

Mouse
Not explicitly

stated
Not specified Pre-treatment

Reduction of

streptozotoci

n toxicity.[3]

Experimental Protocols
Preparation of m3OMG Solution for Injection
Materials:

3-O-methyl-D-glucose (m3OMG) powder

Sterile Ringer's solution or sterile 0.9% saline

Sterile vials

Vortex mixer

Sterile filters (0.22 µm)
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Laminar flow hood

Protocol:

In a laminar flow hood, weigh the desired amount of m3OMG powder.

Dissolve the m3OMG powder in a sterile vehicle, such as Ringer's solution or 0.9% saline, to

achieve the target concentration. For example, to prepare a 2 g/kg dose for a 250 g rat with

an injection volume of 1 ml, a concentration of 500 mg/ml would be required. However, it is

often more practical to use a larger volume for accurate dosing. For a 2 g/kg dose in a 250g

rat (total dose 500mg) administered in 2ml, the concentration would be 250 mg/ml.

Gently vortex the solution until the m3OMG is completely dissolved.

Sterile-filter the solution using a 0.22 µm syringe filter into a sterile vial.

Store the prepared solution at 4°C for short-term use or aliquot and freeze at -20°C for long-

term storage. Before use, bring the solution to room temperature.

Intravenous (IV) Tail Vein Injection in Rats
Materials:

Rat restrainer

Heat lamp or warming pad

70% ethanol

Sterile gauze

Tuberculin syringe (1 mL) with a 25-27 gauge needle

Prepared m3OMG solution

Protocol:

Warm the rat's tail using a heat lamp or warming pad for a few minutes to dilate the lateral

tail veins.[4]
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Place the rat in a suitable restrainer to immobilize the animal and expose the tail.

Clean the tail with 70% ethanol using sterile gauze.

Identify one of the lateral tail veins.

Hold the tail gently and insert the needle, bevel up, into the vein at a shallow angle.

Once the needle is in the vein, a small flash of blood may be visible in the hub of the needle.

Slowly inject the m3OMG solution. The maximum recommended bolus injection volume for a

rat is 5 ml/kg.

After injection, withdraw the needle and apply gentle pressure to the injection site with sterile

gauze to prevent bleeding.

Return the rat to its cage and monitor for any adverse reactions.

Intraperitoneal (IP) Injection in Mice
Materials:

Appropriate mouse restraint

70% ethanol

Sterile gauze

Tuberculin syringe (1 mL) with a 25-27 gauge needle

Prepared m3OMG solution

Protocol:

Securely restrain the mouse, exposing the abdomen.

Tilt the mouse slightly with its head pointing downwards to move the abdominal organs away

from the injection site.
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Identify the injection site in the lower right or left quadrant of the abdomen, avoiding the

midline to prevent puncture of the bladder or cecum.

Clean the injection site with 70% ethanol.

Insert the needle, bevel up, at a 10-20 degree angle into the peritoneal cavity.

Gently aspirate to ensure the needle has not entered a blood vessel or organ. If no fluid is

drawn back, proceed with the injection.

Inject the m3OMG solution. The maximum recommended IP injection volume for a mouse is

10 ml/kg.

Withdraw the needle and return the mouse to its cage.

Monitor the mouse for any signs of distress.

Signaling Pathway and Experimental Workflow
Diagrams
The following diagrams illustrate the proposed signaling pathway for m3OMG's effect on

GLUT4 translocation and a general experimental workflow for in vivo studies.
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Caption: Proposed signaling pathway of m3OMG on GLUT4 translocation.
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Caption: General experimental workflow for in vivo m3OMG studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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